Cas no 1700313-20-7 (1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1700313-20-7
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• MDL: MFCD32153888
• CID: 5238382
• Update Time: 2025-07-24

1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-cyclopropyl-3-(trifluoromethyl)-
• 1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD32153888
• Inchi： 1S/C9H12F3NO2/c10-9(11,12)8(7(14)15)3-4-13(5-8)6-1-2-6/h6H,1-5H2,(H,14,15)
• InChI Key： NBROWDFWNZTWEA-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCC(C(F)(F)F)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Research Brief on 1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1700313-20-7)

1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1700313-20-7) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine scaffold and trifluoromethyl group, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery.

The synthesis of 1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions, including cyclopropanation and trifluoromethylation, to achieve the desired stereochemistry and functional group arrangement. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to improve yield and purity, as reported in recent publications. The compound's structural features make it a valuable building block for the design of protease inhibitors and other biologically active molecules.

Pharmacological studies have revealed that 1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid exhibits notable bioactivity, particularly in modulating enzyme functions related to inflammatory and metabolic disorders. In vitro assays have demonstrated its inhibitory effects on specific proteases, suggesting potential applications in treating conditions such as diabetes and autoimmune diseases. Furthermore, its pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to assess its suitability for further drug development.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of novel kinase inhibitors, showcasing its versatility in medicinal chemistry. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, further validating its relevance in drug design.

In conclusion, 1-cyclopropyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1700313-20-7) represents a promising candidate for future pharmaceutical applications. Its unique chemical structure, combined with emerging pharmacological data, positions it as a valuable tool for researchers aiming to develop next-generation therapeutics. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical benefits.